![molecular formula C19H16F3N3O2S2 B284281 2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide](/img/structure/B284281.png)
2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide
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Overview
Description
2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. Compound A is a potent inhibitor of a specific protein kinase, which makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide A inhibits a specific protein kinase, which is involved in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting this protein kinase, this compound A can disrupt the signaling pathways that promote the development and progression of various diseases. Additionally, this compound A has been shown to induce apoptosis in cancer cells, making it a potential chemotherapeutic agent.
Biochemical and Physiological Effects
This compound A has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. Studies have also shown that this compound A can reduce inflammation and oxidative stress, which are implicated in the development of various diseases.
Advantages and Limitations for Lab Experiments
2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide A has several advantages for lab experiments, including its high purity and potency, making it suitable for in vitro and in vivo studies. However, this compound A has some limitations, including its low solubility and stability, which can affect its bioavailability and efficacy. These limitations can be addressed through further research and development.
Future Directions
For the research and development of 2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide A include optimizing the synthesis method, investigating its efficacy in animal models, elucidating its mechanism of action, and developing new formulations that address its limitations.
Synthesis Methods
The synthesis of 2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide A involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The first step involves the preparation of 2-amino-4-(4-methoxyphenyl)-6-trifluoromethylpyrimidine, which is then reacted with thiophen-2-ylmethanamine to obtain the intermediate compound. The final step involves the coupling of the intermediate compound with 2-(acetylamino)benzoic acid to yield this compound A. The synthesis of this compound A has been optimized to achieve high yields and purity, making it suitable for further research and development.
Scientific Research Applications
2-[4-(4-Methoxy-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. Several studies have shown that this compound A is a potent inhibitor of a specific protein kinase, which plays a crucial role in the development of these diseases. This compound A has also been shown to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of autoimmune disorders.
Properties
Molecular Formula |
C19H16F3N3O2S2 |
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Molecular Weight |
439.5 g/mol |
IUPAC Name |
2-[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide |
InChI |
InChI=1S/C19H16F3N3O2S2/c1-27-13-6-4-12(5-7-13)15-9-16(19(20,21)22)25-18(24-15)29-11-17(26)23-10-14-3-2-8-28-14/h2-9H,10-11H2,1H3,(H,23,26) |
InChI Key |
QSOVUVDRBJIAED-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NCC3=CC=CS3)C(F)(F)F |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NCC3=CC=CS3)C(F)(F)F |
Origin of Product |
United States |
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